52-86-8

Haloperidol

In Stock

• CAS RN:
• 52-86-8

• Formula:
• C21H23ClFNO2

• InChI:
• InChI=1S/C21H23ClFNO2/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,26H,1-2,11-15H2

• InChIKey:
• LNEPOXFFQSENCJ-UHFFFAOYSA-N

• Dopamine antagonist with selectivity for D2-like receptors (Ki values are 1.2 (D2), 7 (D3), 2.3 (D4), 80 (D1) and 100 nM (D5)). Also NMDA antagonist.
  Haloperidol is a typical antipsychotic and dopamine D2-like receptor antagonist (Kis = 0.6, 0.2, and 22 nM, for D2, D3, and D4 receptors, respectively). It also acts as an inverse agonist at dopamine D2 and D3 receptors (IC50s = 0.8 and 0.6 nM, respectively). Haloperidol also binds to α1- and α2- adrenergic and histamine H1 receptors, as well as the serotonin (5-HT) receptor subtypes 5-HT1D and 5-HT2A (Kds = 17, 600, 260, 40, and 61 nM, respectively). It inhibits stereotypic behavior induced by apomorphine and amphetamine in rats (ID50s = 0.532 and 0.101 μmol/kg, respectively). Haloperidol also inhibits apomorphine-induced decreases in prepulse inhibition of the acoustic startle response in rats in a dose-dependent manner....

4-Methylcatechol

In Stock

• CAS RN:
• 452-86-8

• Formula:
• C7H8O2

• InChI:
• InChI=1S/C7H8O2/c1-5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3

• InChIKey:
• ZBCATMYQYDCTIZ-UHFFFAOYSA-N

• 4-Methylcatechol, also known as homocatechol or toluene-3, 4-diol, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. 4-Methylcatechol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Methylcatechol has been detected in multiple biofluids, such as feces, urine, and blood. Outside of the human body, 4-methylcatechol can be found in arabica coffee, beer, cocoa powder, and coffee. This makes 4-methylcatechol a potential biomarker for the consumption of these food products.
  4-methylcatechol is a methylcatechol having a single methyl substituent at the 4-position. It has been isolated from Picea abies. It has a role as a hapten, a carcinogenic agent, an antioxidant, a human metabolite and a plant metabolite.

Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)-

• CAS RN:
• 34352-86-8

• Formula:
• C13H18

• InChI:
• InChI=1S/C13H18/c1-10(2)9-12-5-7-13(8-6-12)11(3)4/h5-8,10H,3,9H2,1-2,4H3

• InChIKey:
• MXWQCJIFJKBTOT-UHFFFAOYSA-N

• Benzene, 1-(1-methylethenyl)-4-(2-methylpropyl)- is a useful research compound. Its molecular formula is C13H18 and its molecular weight is 174.28 g/mol. The purity is usually 95%.

3-Methyl-2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]butanoic acid

Usually In Stock

• CAS RN:
• 34152-86-8

• Formula:
• C17H23N3O6

• InChI:
• InChI=1S/C17H23N3O6/c1-11(2)15(16(23)24)20-14(22)9-18-13(21)8-19-17(25)26-10-12-6-4-3-5-7-12/h3-7,11,15H,8-10H2,1-2H3,(H,18,21)(H,19,25)(H,20,22)(H,23,24)

• InChIKey:
• OLTJNTLCZYWHKR-HNNXBMFYSA-N

• 3-Methyl-2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]butanoic acid, also known as 3-Methyl-2-[[2-[[2-(phenylmethoxycarbonylamino)acetyl]amino]acetyl]amino]butanoic acid, is a useful research compound. Its molecular formula is C17H23N3O6 and its molecular weight is 365.4 g/mol. The purity is usually 95%.

7-Methyl-3,4-dihydroisoquinoline

Usually In Stock

• CAS RN:
• 102652-86-8

• Formula:
• C10H11N

• InChI:
• InChI=1S/C10H11N/c1-8-2-3-9-4-5-11-7-10(9)6-8/h2-3,6-7H,4-5H2,1H3

• InChIKey:
• LEKVTJWRUHJMGO-UHFFFAOYSA-N

• 7-Methyl-3,4-dihydroisoquinoline is a useful research compound. Its molecular formula is C10H11N and its molecular weight is 145.2 g/mol. The purity is usually 95%.

4-amino-N-methyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 848652-86-8

• Formula:
• C10H14N2O2S

• InChI:
• InChI=1S/C10H14N2O2S/c1-3-8-12(2)15(13,14)10-6-4-9(11)5-7-10/h3-7H,1,8,11H2,2H3

• InChIKey:
• KVTBMMIMBYMXKE-UHFFFAOYSA-N

• 4-amino-N-methyl-N-(prop-2-en-1-yl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C10H14N2O2S and its molecular weight is 226.3 g/mol. The purity is usually 95%.

(R)-3-(Tert-butoxycarbonyl)-2,2-dimethyloxazolidine-4-carboxylic acid

In Stock

• CAS RN:
• 660852-86-8

• Formula:
• C11H19NO5

• InChI:
• InChI=1S/C11H19NO5/c1-10(2,3)17-9(15)12-7(8(13)14)6-16-11(12,4)5/h7H,6H2,1-5H3,(H,13,14)/t7-/m1/s1

• InChIKey:
• XUYBSTJQGVZMSK-SSDOTTSWSA-N

• (R)-3-(Tert-butoxycarbonyl)-2,2-dimethyloxazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO5 and its molecular weight is 245.27 g/mol. The purity is usually 95%.

1-(3,5-Dimethylanilino)cyclohexane-1-carboxylic acid

• CAS RN:
• 725252-86-8

• Formula:
• C15H21NO2

• InChI:
• InChI=1S/C15H21NO2/c1-11-8-12(2)10-13(9-11)16-15(14(17)18)6-4-3-5-7-15/h8-10,16H,3-7H2,1-2H3,(H,17,18)

• InChIKey:
• ZZCKRRVKAZWIGW-UHFFFAOYSA-N

• 1-(3,5-Dimethylanilino)cyclohexane-1-carboxylic acid is a useful research compound. Its molecular formula is C15H21NO2 and its molecular weight is 247.33 g/mol. The purity is usually 95%.

N-(3-chlorophenyl)-2-{[5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS RN:
• 482652-86-8

• Formula:
• C23H19ClN4O2S

• InChI:
• InChI=1S/C23H19ClN4O2S/c1-30-20-13-6-5-12-19(20)22-26-27-23(28(22)18-10-3-2-4-11-18)31-15-21(29)25-17-9-7-8-16(24)14-17/h2-14H,15H2,1H3,(H,25,29)

• InChIKey:
• ZZSLWIGBWZWWJJ-UHFFFAOYSA-N

• N-(3-chlorophenyl)-2-{[5-(2-methoxyphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H19ClN4O2S and its molecular weight is 450.9g/mol. The purity is usually 95%.

N-[2-(hydroxymethyl)phenyl]furan-2-carboxamide

In Stock

• CAS RN:
• 505052-86-8

• Formula:
• C12H11NO3

• InChI:
• InChI=1S/C12H11NO3/c14-8-9-4-1-2-5-10(9)13-12(15)11-6-3-7-16-11/h1-7,14H,8H2,(H,13,15)

• InChIKey:
• FIVWJYQOIBNCKH-UHFFFAOYSA-N

• N-[2-(hydroxymethyl)phenyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.224. The purity is usually 95%.

1-(3,4-Dichlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine

• CAS RN:
• 681852-86-8

• Formula:
• C18H20Cl2N2O3S

• InChI:
• InChI=1S/C18H20Cl2N2O3S/c1-13-3-6-17(25-2)18(11-13)26(23,24)22-9-7-21(8-10-22)14-4-5-15(19)16(20)12-14/h3-6,11-12H,7-10H2,1-2H3

• InChIKey:
• RTCSOZZRPBGCQO-UHFFFAOYSA-N

• 1-(3,4-Dichlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine is a useful research compound. Its molecular formula is C18H20Cl2N2O3S and its molecular weight is 415.3g/mol. The purity is usually 95%.

1-[(4-chlorophenyl)methyl]-6-(furan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 848052-86-8

• Formula:
• C18H12ClN3O3

• InChI:
• InChI=1S/C18H12ClN3O3/c19-12-5-3-11(4-6-12)10-22-17-14(9-20-22)13(18(23)24)8-15(21-17)16-2-1-7-25-16/h1-9H,10H2,(H,23,24)

• InChIKey:
• AUFXIGADXYZBAI-UHFFFAOYSA-N

• 1-[(4-chlorophenyl)methyl]-6-(furan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C18H12ClN3O3 and its molecular weight is 353.76. The purity is usually 95%.

2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide

In Stock

• CAS RN:
• 932352-86-8

• Formula:
• C20H20ClN3OS

• InChI:
• InChI=1S/C20H20ClN3OS/c1-14-3-5-15(6-4-14)11-22-19(25)13-26-20-23-12-18(24(20)2)16-7-9-17(21)10-8-16/h3-10,12H,11,13H2,1-2H3,(H,22,25)

• InChIKey:
• FBVIFWWEBOBXPE-UHFFFAOYSA-N

• 2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C20H20ClN3OS and its molecular weight is 385.91. The purity is usually 95%.

3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-thiophenecarboxylate

In Stock

• CAS RN:
• 610752-86-8

• Formula:
• C23H18O6S

• InChI:
• InChI=1S/C23H18O6S/c1-13-21(14-6-9-17(26-2)19(11-14)27-3)22(24)16-8-7-15(12-18(16)28-13)29-23(25)20-5-4-10-30-20/h4-12H,1-3H3

• InChIKey:
• RLIFOUBTDSMBEN-UHFFFAOYSA-N

• 3-(3,4-dimethoxyphenyl)-2-methyl-4-oxo-4H-chromen-7-yl 2-thiophenecarboxylate is a useful research compound. Its molecular formula is C23H18O6S and its molecular weight is 422.5g/mol. The purity is usually 95%.

2-Chloro-4-[(4-fluoropiperidin-1-yl)methyl]pyridine

In Stock

• CAS RN:
• 2015552-86-8

• Formula:
• C11H14ClFN2

• InChI:
• InChI=1S/C11H14ClFN2/c12-11-7-9(1-4-14-11)8-15-5-2-10(13)3-6-15/h1,4,7,10H,2-3,5-6,8H2

• InChIKey:
• ASGBLPHQJIFBDC-UHFFFAOYSA-N

• 2-Chloro-4-[(4-fluoropiperidin-1-yl)methyl]pyridine is a useful research compound. Its molecular formula is C11H14ClFN2 and its molecular weight is 228.69 g/mol. The purity is usually 95%.

(3E)-4-[2-Bromo-6-(trifluoromethoxy)phenyl]but-3-en-2-one

In Stock

• CAS RN:
• 1381952-86-8

• Formula:
• C11H8BrF3O2

• InChI:
• InChI=1S/C11H8BrF3O2/c1-7(16)5-6-8-9(12)3-2-4-10(8)17-11(13,14)15/h2-6H,1H3/b6-5+

• InChIKey:
• KHRPNNZODGRFMN-AATRIKPKSA-N

• (3E)-4-[2-Bromo-6-(trifluoromethoxy)phenyl]but-3-en-2-one is a useful research compound. Its molecular formula is C11H8BrF3O2 and its molecular weight is 309.08 g/mol. The purity is usually 95%.

3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-methylpropanamide

In Stock

• CAS RN:
• 2549052-86-8

• Formula:
• C16H15FN4O2

• InChI:
• InChI=1S/C16H15FN4O2/c1-18-15(22)6-7-20-8-9-21-14(16(20)23)10-13(19-21)11-2-4-12(17)5-3-11/h2-5,8-10H,6-7H2,1H3,(H,18,22)

• InChIKey:
• OQHWCDFLYRJIIA-UHFFFAOYSA-N

• 3-[2-(4-fluorophenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-yl]-N-methylpropanamide is a useful research compound. Its molecular formula is C16H15FN4O2 and its molecular weight is 314.31 g/mol. The purity is usually 95%.

N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide

In Stock

• CAS RN:
• 1797852-86-8

• Formula:
• C21H20N4O2S

• InChI:
• InChI=1S/C21H20N4O2S/c26-19(20-23-16-6-2-4-8-18(16)28-20)22-13-14-9-11-25(12-10-14)21-24-15-5-1-3-7-17(15)27-21/h1-8,14H,9-13H2,(H,22,26)

• InChIKey:
• ODNGMJZVVGSKTN-UHFFFAOYSA-N

• N-((1-(benzo[d]oxazol-2-yl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C21H20N4O2S and its molecular weight is 392.48. The purity is usually 95%.

N-[1-(2,3-Dihydro-1-benzofuran-5-yl)propan-2-yl]pyrido[2,3-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2379952-86-8

• Formula:
• C18H18N4O

• InChI:
• InChI=1S/C18H18N4O/c1-12(9-13-4-5-16-14(10-13)6-8-23-16)22-18-15-3-2-7-19-17(15)20-11-21-18/h2-5,7,10-12H,6,8-9H2,1H3,(H,19,20,21,22)

• InChIKey:
• QZYYATCNKJYOFZ-UHFFFAOYSA-N

• N-[1-(2,3-Dihydro-1-benzofuran-5-yl)propan-2-yl]pyrido[2,3-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C18H18N4O and its molecular weight is 306.369. The purity is usually 95%.